Ethyl 3,4-dimethyl-2-(naphthalene-2-carbonylimino)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 3,4-dimethyl-2-(naphthalene-2-carbonylimino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H18N2O3S/c1-4-24-18(23)16-12(2)21(3)19(25-16)20-17(22)15-10-9-13-7-5-6-8-14(13)11-15/h5-11H,4H2,1-3H3
• InChI Key: HFKIKMCOZVJPCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=NC(=O)C2=CC3=CC=CC=C3C=C2)S1)C)C
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• CAS No.: 476628-23-6

Description

Ethyl 3,4-dimethyl-2-(naphthalene-2-carbonylimino)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.42. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Application

One notable application in analytical chemistry involves the use of a related compound, 2-(2,3-naphthalimino)ethyl trifluoromethanesulphonate, for the preparation of ester derivatives of carboxylic acids for ultraviolet and fluorescent detection in high-performance liquid chromatography. This reagent is described for its utility in the liquid chromatographic determination of carboxylic acids, showcasing its role in enhancing detection sensitivity and specificity, crucial for the analysis of biological samples such as those from mouse brain (Yasaka, Tanaka, Shono, Tetsumi, & Katakawa, 1990).

Synthesis of Heterocyclic Compounds

Research into the synthesis of heterocyclic compounds has led to the development of novel series of ethyl-7-methyl-3-(naphthalen-2-yl)-5-phenyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives, showcasing the versatility of naphthalene-based compounds in synthesizing biologically active heterocycles. These compounds were evaluated for their antibacterial and antifungal activities, indicating their potential in drug discovery and medicinal chemistry (Patel & Patel, 2017).

Material Science and Sensing Applications

Further extending its application into material science, derivatives of naphthalene-based compounds have been investigated for their electropolymerization and spectroelectrochemical behavior. For instance, donor-acceptor-donor compounds containing carbazole and naphthalene diimide units have been synthesized, displaying significant potential in electronic and optoelectronic devices due to their low band gap and ambipolar character. Such compounds illustrate the broad applicability of naphthalene derivatives in developing materials with tailored electronic properties (Rybakiewicz, Ganczarczyk, Charyton, Skorka, Ledwon, Nowakowski, Zagorska, & Pron, 2020).